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For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3,5-Benzenetricarbonyl trichloride, also known as trimesoyl chloride, is a highly reactive
organic compound that serves as a fundamental building block in various fields of chemical
synthesis. Its trifunctional nature, possessing three acyl chloride groups symmetrically arranged
on a benzene ring, makes it an essential monomer for the creation of complex polymeric
structures and a versatile intermediate in the synthesis of fine chemicals. This technical guide
provides a comprehensive overview of the core properties of 1,3,5-benzenetricarbonyl
trichloride, detailed experimental protocols for its synthesis and common reactions, and visual
representations of its chemical transformations. All quantitative data has been consolidated into
structured tables for ease of reference.

Core Properties of 1,3,5-Benzenetricarbonyl
Trichloride

This section summarizes the key physical, chemical, and identifying properties of 1,3,5-
benzenetricarbonyl trichloride.

Chemical Identifiers
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A list of common identifiers for 1,3,5-Benzenetricarbonyl trichloride is provided in the table

below.

Identifier Value

IUPAC Name benzene-1,3,5-tricarbonyl trichloride[1]

Synonyms Tri-mesoyl-chloric-je, 1-,3,5-i3en-zenet-ricarboxylic
acid chloride, Trimesic acid trichloride[1][2]

CAS Number 4422-95-1[1][2]

Molecular Formula CoH3CIz03[1][2]

Molecular Weight 265.48 g/mol [1][3]

InChl Key UWCPYKQBIPYOLX-UHFFFAOYSA-N[1]

SMILES CIC(=0)clcc(cc(cl)C(Cl)=0)C(CH=0[1]

Physical Properties

The physical characteristics of 1,3,5-Benzenetricarbonyl trichloride are crucial for its

handling, storage, and application in various experimental setups.

Property Value
White to pale-yellow powder or crystals.[4] May

Appearance also appear as a colorless to light orange lump
or clear liquid.

Melting Point 32-38 °C (lit.)[5][6]

Boiling Point 180 °C at 16 mmHg (lit.)[1][5][6]

Density 1.487 g/mL at 25 °C (lit.)[5][6]

Flash Point >110 °C (>230 °F)[1][7]

. Soluble in chloroform and toluene.[1] It reacts
Solubility

violently with water.[1][4]
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Chemical and Safety Properties

1,3,5-Benzenetricarbonyl trichloride is a corrosive and moisture-sensitive compound,
requiring careful handling.

Property Description

Reacts violently with water, alcohols, and strong
Reactivity bases.[1][4] It is incompatible with oxidizing
agents.[1][4]

The product is considered stable under
Stability recommended storage conditions but is highly

sensitive to moisture.[1][4]

Corrosive. Causes severe skin burns and eye

Hazards )
damage.[4][8] Harmful if swallowed.[4]
Store in a cool, dry, well-ventilated area in a
tightly sealed container under an inert
Storage

atmosphere. Refrigeration is often

recommended.[1][8]

Experimental Protocols

This section provides detailed methodologies for the synthesis of 1,3,5-benzenetricarbonyl
trichloride and its application in interfacial polymerization.

Synthesis of 1,3,5-Benzenetricarbonyl Trichloride from
Trimesic Acid

1,3,5-Benzenetricarbonyl trichloride is commonly synthesized from trimesic acid. Two
prevalent methods involve the use of thionyl chloride or triphosgene as the chlorinating agent.

Method 1: Using Thionyl Chloride
This protocol is adapted from various patented and described synthesis methods.[1][5][8]

o Materials:
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Trimesic acid
Thionyl chloride (SOCI2)
Catalyst (e.g., N,N-dimethylformamide (DMF) or ferric trichloride)

Solvent (optional, e.g., toluene)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a gas outlet to neutralize
HCIl and SOz byproducts, add trimesic acid.

Add an excess of thionyl chloride (a molar ratio of at least 3.5:1 of thionyl chloride to
trimesic acid is recommended).[1]

Add a catalytic amount of DMF or ferric trichloride.[8]

Heat the reaction mixture to reflux (approximately 60-80 °C) and maintain for 5-15 hours,
or until the reaction is complete (cessation of gas evolution).[1]

After the reaction is complete, allow the mixture to cool to room temperature.
Distill off the excess thionyl chloride under atmospheric pressure.

The crude product is then purified by vacuum distillation to yield 1,3,5-
benzenetricarbonyl trichloride.[1][7]

Method 2: Using Triphosgene

This method provides an alternative to thionyl chloride and can be performed at room

temperature.[4]

o Materials:

o Trimesic acid (TMA)

o Triphosgene
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o Binary catalyst (e.g., imidazole/DMF)

o Solvent (e.g., tetrahydrofuran (THF))

e Procedure:

o

In a reaction vessel, dissolve trimesic acid in tetrahydrofuran.
o Add the imidazole/DMF binary catalyst to the solution.

o Slowly add a solution of triphosgene in THF to the reaction mixture at room temperature.
The molar ratio of triphosgene to trimesic acid is a critical factor and should be optimized.

[4]

o Stir the reaction mixture at room temperature until the reaction is complete. The reaction
progress can be monitored by the dissolution of the solid reactants.

o Upon completion, the product can be isolated by removing the solvent under reduced
pressure. Further purification can be achieved by recrystallization or distillation.

Interfacial Polymerization to form a Polyamide
Membrane

1,3,5-Benzenetricarbonyl trichloride is a key monomer in the formation of polyamide thin-film
composite membranes used in reverse osmosis and nanofiltration. This protocol describes a
general procedure for interfacial polymerization.[6][9]

o Materials:
o Porous support membrane (e.g., polysulfone)
o Aqueous solution of an amine monomer (e.g., m-phenylenediamine, MPD)

o Organic solution of 1,3,5-benzenetricarbonyl trichloride (TMC) in an immiscible solvent
(e.g., dodecane or hexane)

e Procedure:
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o Immerse the porous support membrane in the aqueous solution of m-phenylenediamine

for a specified duration (e.g., several minutes) to ensure complete wetting.[9]

o Remove the support from the amine solution and eliminate excess solution from the

surface, for instance, by rolling with a rubber roller or using an air knife.

o Bring the amine-saturated support membrane into contact with the organic solution of

1,3,5-benzenetricarbonyl trichloride for a short reaction time (e.g., seconds to minutes).

[9]

o The polymerization reaction occurs at the interface between the two immiscible solutions,

forming a thin polyamide film.

o Remove the resulting composite membrane from the organic solution and wash it

thoroughly with a suitable solvent to remove unreacted monomers and byproducts.

o The membrane may then be heat-cured to enhance its properties.

Visualized Workflows and Reactions

The following diagrams, generated using the DOT language, illustrate key chemical

transformations involving 1,3,5-benzenetricarbonyl trichloride.

Trimesic Acid

Thionyl Chloride (SOCIz)

1,3,5-Benzenetricarbonyl Evolved
Trichloride Byproducts (SO2z + HCI)

Catalyst (e.g., DMF)

Click to download full resolution via product page
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Caption: Synthesis of 1,3,5-Benzenetricarbonyl Trichloride from Trimesic Acid.

Aqueous Phase Organic Phase

1,3,5-Benzenetricarbonyl
Trichloride (TMC)

m-Phenylenediamine (MPD)

Polymerization

Cross-linked Polyamide Layer

HCI (byproduct)

Click to download full resolution via product page

Caption: Interfacial Polymerization to form a Polyamide Layer.

Applications in Research and Development

1,3,5-Benzenetricarbonyl trichloride is a cornerstone molecule for the development of
advanced materials and complex organic structures.

+ Polymer Synthesis: Its most significant application is in the production of high-performance
polymers, including polyamides, polyesters, and polyurethanes.[10] These polymers often
exhibit exceptional thermal stability and mechanical strength.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1211363?utm_src=pdf-body
https://www.benchchem.com/product/b1211363?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211363?utm_src=pdf-body
https://www.nanorh.com/product/135-benzenetricarbonyl-trichloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Membrane Technology: It is indispensable in the fabrication of thin-film composite
membranes for water desalination and purification through reverse osmosis and
nanofiltration.[4]

e Dendrimer and Nanomaterial Synthesis: The C3 symmetry of the molecule makes it an ideal
core for the synthesis of dendrimers and other nanostructured materials.

» Organic Synthesis Intermediate: It serves as a versatile intermediate for the synthesis of a
wide range of organic compounds, including pharmaceuticals and agrochemicals, through
reactions like nucleophilic substitution with amines and alcohols.[10]

Conclusion

1,3,5-Benzenetricarbonyl trichloride is a chemical of significant industrial and academic
importance. Its well-defined physical and chemical properties, coupled with its high reactivity,
enable its use in a broad spectrum of applications, from the large-scale production of
membranes to the intricate synthesis of novel nanomaterials. A thorough understanding of its
characteristics and handling requirements, as detailed in this guide, is paramount for its safe
and effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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